Cas no 198348-89-9 (5-Nitro-1H-pyrazole-3-carboxylic acid)

5-Nitro-1H-pyrazole-3-carboxylic acid structure
198348-89-9 structure
Product Name:5-Nitro-1H-pyrazole-3-carboxylic acid
CAS No:198348-89-9
MF:C4H3N3O4
MW:157.084320306778
MDL:MFCD00192356
CID:66514
PubChem ID:86222684
Update Time:2025-04-18

5-Nitro-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-3-pyrazolecarboxylic Acid
    • 5-Nitro-1H-pyrazole-3-carboxylic acid
    • 5-Nitro-1H-pyrazole-
    • 3-Nitro-1H-pyrazole-5-carboxylic acid
    • 5-nitro-3-pyrazolecarboxylci acid
    • AKOS B006514
    • TIMTEC-BB SBB004010
    • 3-Carboxy-5-nitro-1H-pyrazole
    • 3-nitropyrazole-5-carboxylic acid
    • 3-nitro-1H-pyrazole-5-carboxylic ac
    • 5-Nitro-1H-pyrazol-3-carboxylic acid
    • 5-Nitro-3-pyrazolecarboxylic acid,98%
    • 1H-PYRAZOLE-3-CARBOXYLIC ACID, 5-NITRO-
    • 5-Nitro-3-pyrazolecarboxylicacid
    • 5-nitropyrazole-3-carboxylic acid
    • 5-Nitro-2H-pyrazole-3-carboxylic acid
    • HKYHBMLIEAMWRO-UHFFFAOYSA-N
    • 5-nitro-3-pyrazole carboxylic acid
    • ZERO/008155
    • zlchem 1310
    • nitropyrazolecarboxylicacid
    • KSC180C1P
    • nitropyrazole-5-carboxyli
    • BB 0253258
    • F0001-0706
    • SR-01000527523
    • PB33856
    • 925646-13-5
    • BCP03808
    • BCP9000186
    • CS-W002505
    • nitropyrazole-5-carboxylic acid
    • DTXSID60338836
    • BDBM50390931
    • FT-0650124
    • 3-nitro-1H-pyrazole-5-carboxylic acid(SALTDATA: FREE)
    • MFCD00192356
    • 5-nitropyrazol-3-carboxylic acid
    • CHEMBL2071015
    • 5-Nitro-1H-pyrazole-3-carboxylic acid #
    • W-201740
    • 5-Nitro-3-pyrazole-carboxylic acid
    • AC-23118
    • 5-Nitro-3-pyrazol carboxylic acid
    • AKOS015998521
    • SY002454
    • A4348
    • BB 0258977
    • AKOS000321333
    • CD-0745
    • EN300-82133
    • SB21728
    • AM20090139
    • 198348-89-9
    • AKOS025243121
    • Z1741970047
    • Pyrazole-3-carboxylic acid, 5-nitro-
    • 3-nitro-1H-pyrazole-5-carboxylicacid
    • SR-01000527523-1
    • SCHEMBL26820
    • AKOS000308073
    • ALBB-004425
    • DB-029182
    • BBL007571
    • STK346687
    • DB-366547
    • MDL： MFCD00192356
    • Inchi： 1S/C4H3N3O4/c8-4(9)2-1-3(6-5-2)7(10)11/h1H,(H,5,6)(H,8,9)
    • InChI Key： HKYHBMLIEAMWRO-UHFFFAOYSA-N
    • SMILES： OC(C1C=C([N+](=O)[O-])NN=1)=O

Computed Properties

  • Exact Mass: 157.01200
  • Monoisotopic Mass: 156.004531
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.84
  • Melting Point: 174-175°C
  • Boiling Point: 509.6°C at 760 mmHg
  • Flash Point: 262℃
  • PSA: 111.80000
  • LogP: 0.53930
  • Solubility: Not available

5-Nitro-1H-pyrazole-3-carboxylic acid Security Information

5-Nitro-1H-pyrazole-3-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Nitro-1H-pyrazole-3-carboxylic acid Pricemore >>

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5-Nitro-1H-pyrazole-3-carboxylic acid Production Method

Production Method 1

1453-58-3 1453-58-3
198348-89-9 198348-89-9
Reaction Conditions
1.1
Reference
Synthesis of Novel Azides and Triazoles on the Basis of 1H-Pyrazole-3(5)-Carboxylic Acids
By Dalinger, Aleksander I. et al, Chemistry of Heterocyclic Compounds (New York, 2020, 56(2), 180-191

Production Method 2

39846-84-9 39846-84-9
198348-89-9 198348-89-9
Reaction Conditions
1.1R:NaOH
Reference
3-Substituted pyrazoles and 4-substituted triazoles as inhibitors of human 15-lipoxygenase-1
By Pelcman, Benjamin et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(15), 3024-3029

Production Method 3

34334-96-8 34334-96-8
198348-89-9 198348-89-9
Reaction Conditions
1.1R:H2SO4, R:Na2Cr2O7, S:H2O, 60-65°C; 8 h, 60-65°C
Reference
Nitropyrazoles 18. Synthesis and transformations of 5-amino-3,4-dinitropyrazole
By Dalinger, I. L. et al, Russian Chemical Bulletin, 2010, 59(8), 1631-1638

Production Method 4

1453-58-3 1453-58-3
198348-89-9 198348-89-9
Reaction Conditions
1.1R:HNO3, R:Ac2O, S:AcOH, 2 h, 0-5°C
1.2S:Cl2C=CCl2, 8 h, reflux
2.1R:HCl, R:Na2Cr2O7, S:H2O, 10 h, 65-70°C
Reference
Liquid-phase synthesis of combinatorial libraries based on 7-trifluoromethyl-substituted pyrazolo[1,5-a]pyrimidine scaffold
By Dalinger, Igor L. et al, Journal of Combinatorial Chemistry, 2005, 7(2), 236-245

5-Nitro-1H-pyrazole-3-carboxylic acid Raw materials

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5-Nitro-1H-pyrazole-3-carboxylic acid Suppliers

Zibo Yurui Biotechnology
Gold Member
Audited Supplier Audited Supplier
(CAS:198348-89-9)5-Nitro-3-pyrazolecarboxylic acid
Order Number:LE011
Stock Status:in Stock
Quantity:10G;1KG
Purity:99%
Pricing Information Last Updated:Monday, 1 June 2026 10:42
Price ($):inquiry
Email:zguoliang6628@gmail.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:198348-89-9)5-Nitro-1H-pyrazole-3-carboxylic acid
Order Number:A4348
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:26
Price ($):312.0/1561.0
Email:sales@amadischem.com

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Zibo Yurui Biotechnology
(CAS:198348-89-9)5-Nitro-3-pyrazolecarboxylic acid
LE011
Purity:99%
Quantity:10G;1KG
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:198348-89-9)5-Nitro-1H-pyrazole-3-carboxylic acid
A4348
Purity:99%/99%
Quantity:100g/500g
Price ($):312.0/1561.0
Email